Methyl 3a,4,5,6,7,7a-hexahydro-1H-1,3-benzodiazole-5-carboxylate
Overview
Description
Methyl 3a,4,5,6,7,7a-hexahydro-1H-1,3-benzodiazole-5-carboxylate, also known as MDB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MDB belongs to the class of benzodiazepines, which are known for their anxiolytic and sedative properties.
Scientific Research Applications
Synthesis and Structural Diversity
Research has shown the synthesis of various coordination polymers using semi-rigid bis(3-methyl-1H-pyrazole-4-carboxylic acid)alkane ligands derived from similar compounds. These polymers exhibit unique chiral properties and have been studied for their thermal and luminescence properties, indicating their potential in material science and optoelectronic applications (Cheng et al., 2017).
Cytotoxic Effects and Bioactivity
The cytotoxic properties of certain ligands and their Co(II) complexes have been evaluated, showing potential in the development of novel anticancer drugs. These compounds demonstrate selective cytotoxicity towards various cancer cell lines, highlighting the importance of such structures in medicinal chemistry research (Sobiesiak et al., 2010).
Drug Discovery Building Blocks
The synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives from related structures has opened new avenues in drug discovery. These building blocks allow for extensive chemical space exploration, aiding in the development of ligands for various biological targets (Durcik et al., 2020).
Anti-inflammatory and Analgesic Activities
Imidazothiazole derivatives synthesized from similar compounds have shown significant anti-inflammatory and analgesic activities. This underscores the potential of these molecules in the development of new therapeutic agents targeting inflammation and pain (Can et al., 2021).
Antimicrobial Activities
Several benzothiazole derivatives have been synthesized and evaluated for their antimicrobial activities. This research contributes to the ongoing search for new antimicrobial agents to combat resistant strains of bacteria and fungi, reflecting the compound's potential in addressing global health challenges (Rajeeva et al., 2009).
Properties
IUPAC Name |
methyl 3a,4,5,6,7,7a-hexahydro-3H-benzimidazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2/c1-13-9(12)6-2-3-7-8(4-6)11-5-10-7/h5-8H,2-4H2,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBROKKUQGAKMFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCC2C(C1)NC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301144387 |
Source
|
| Record name | 1H-Benzimidazole-6-carboxylic acid, 3a,4,5,6,7,7a-hexahydro-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301144387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1437794-30-3 |
Source
|
| Record name | 1H-Benzimidazole-6-carboxylic acid, 3a,4,5,6,7,7a-hexahydro-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1437794-30-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Benzimidazole-6-carboxylic acid, 3a,4,5,6,7,7a-hexahydro-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301144387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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